Cas no 86520-95-8 (4-ethynyl-2,6-dimethylpyridine)

• Product Name: 4-ethynyl-2,6-dimethylpyridine
• CAS No: 86520-95-8
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 1119566
• PubChem ID: 13081748
• Update Time: 2025-09-24

4-ethynyl-2,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-2,6-dimethyl-Pyridine
• 4-Ethynyl-2,6-dimethylpyridine
• Pyridine, 4-ethynyl-2,6-dimethyl- (9CI)
• EN300-1699508
• GADAGOMYXYMHKZ-UHFFFAOYSA-N
• SCHEMBL3720436
• CS-0236268
• AKOS006306656
• 86520-95-8
• DTXSID80517606
• DB-316598
• 4-ethynyl-2,6-dimethylpyridine

• Inchi： 1S/C9H9N/c1-4-9-5-7(2)10-8(3)6-9/h1,5-6H,2-3H3
• InChI Key： GADAGOMYXYMHKZ-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C#C)=CC=1C

Computed Properties

• Exact Mass: 131.073499291g/mol
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines